Cas no 690962-33-5 (N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide)

• Product Name: N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide
• CAS No: 690962-33-5
• MF: C₁₉H₂₁ClN₂O₃S
• MW: 392.899642705917
• CID: 5554648
• PubChem ID: 984674
• Update Time: 2025-05-26

N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(azepane-1-carbonyl)phenyl)-3-chlorobenzenesulfonamide
• 690962-33-5
• ZINC00631155
• N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzenesulfonamide
• VU0509353-2
• F3111-1544
• AB00682795-01
• AKOS000812786
• VU0509353-1
• CCG-303360
• Z275024960
• N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide

• Inchi： 1S/C19H21ClN2O3S/c20-16-6-5-7-18(14-16)26(24,25)21-17-10-8-15(9-11-17)19(23)22-12-3-1-2-4-13-22/h5-11,14,21H,1-4,12-13H2
• InChI Key： VNRIKCIEELMTAQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)S(NC1C=CC(=CC=1)C(N1CCCCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 392.0961414g/mol
• Monoisotopic Mass: 392.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide

Research Briefing on N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide (CAS: 690962-33-5)

N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide (CAS: 690962-33-5) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound features a unique structural motif combining an azepane ring, a carbonyl linker, and a chlorobenzene sulfonamide moiety, which may contribute to its biological activity. Recent studies have explored its role as a modulator of specific protein targets, particularly in the context of enzyme inhibition and receptor binding.

The synthesis of N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide involves multi-step organic reactions, including amide bond formation and sulfonylation. The compound's physicochemical properties, such as solubility, stability, and lipophilicity, have been characterized to assess its drug-like potential. Computational modeling studies suggest that the chlorobenzene sulfonamide group may interact with hydrophobic pockets in target proteins, while the azepane moiety could enhance binding affinity through conformational flexibility.

Recent pharmacological investigations have focused on evaluating the compound's activity against various biological targets. Preliminary in vitro assays indicate that N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide exhibits selective inhibition against certain kinases and proteases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel therapeutics in oncology and inflammatory diseases. Structure-activity relationship (SAR) studies are ongoing to optimize its potency and selectivity.

In addition to its direct biological effects, researchers have explored the compound's pharmacokinetic profile. Early ADMET (absorption, distribution, metabolism, excretion, and toxicity) studies reveal moderate metabolic stability and acceptable bioavailability in animal models. However, further optimization may be required to improve its blood-brain barrier penetration and reduce potential off-target effects. The compound's mechanism of action is currently under investigation, with hypotheses centering on its ability to disrupt protein-protein interactions or allosterically modulate enzyme activity.

The development of N-[4-(azepane-1-carbonyl)phenyl]-3-chlorobenzene-1-sulfonamide represents an exciting avenue in drug discovery. Its unique chemical structure offers opportunities for medicinal chemistry optimization, while its preliminary biological activity profile suggests therapeutic potential in multiple disease areas. Future research directions include comprehensive target validation, in vivo efficacy studies, and the exploration of structural analogs to enhance pharmacological properties. As research progresses, this compound may emerge as a valuable tool for understanding disease mechanisms and developing novel treatment strategies.